![molecular formula C12H16BrNO2 B1372470 N-t-Butyl 4-bromo-3-methoxybenzamide CAS No. 1072944-39-8](/img/structure/B1372470.png)
N-t-Butyl 4-bromo-3-methoxybenzamide
Overview
Description
N-t-Butyl 4-bromo-3-methoxybenzamide is a chemical compound that belongs to the family of amides, specifically the benzamides . It is also known as BMB and has a molecular formula of C12H16BrNO2. The compound is a white solid.
Synthesis Analysis
The synthesis of this compound can be achieved through various methods, including condensation reactions between 4-bromo-3-methoxybenzoic acid and N-t-butylamine or N-t-butyl isocyanate. The compound can also be synthesized through the reaction between 4-bromo-3-methoxybenzoyl chloride and N-t-butylamine.Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C12H16BrNO2 . The InChI key for this compound is BMLUELOZWUFHGB-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 286.17 . It is poorly soluble in water but soluble in organic solvents, such as ethanol and chloroform.Scientific Research Applications
1. Organic Synthesis and Methodology
- N-t-Butyl 4-bromo-3-methoxybenzamide is used in the generation of acyclic N-acylimines through radical-based methodologies, offering a route for creating α-methoxybenzamides from o-aminobenzamides (Chao & Weinreb, 2000).
- It undergoes directed metalation, showcasing its potential in synthetic organic chemistry. This process has been used to synthesize various compounds, demonstrating the versatility of this compound in organic synthesis (Reitz & Massey, 1990).
2. Biochemical and Pharmaceutical Research
- The compound has been studied for its role as a ligand in dopamine receptors, specifically in the context of designing dopamine D3 receptor agonists. This highlights its potential application in neuropharmacology and the treatment of neurological disorders (Leopoldo et al., 2006).
- It also shows potential as a therapeutic agent for metabolic disorders such as type 2 diabetes, via activation of peroxisome proliferator-activated receptors (PPARs). This indicates its relevance in the development of new treatments for metabolic diseases (Jung et al., 2017).
3. Molecular and Structural Analysis
- The compound has been used in the study of molecular interactions and crystal structures, providing insights into the effects of intermolecular interactions on molecular geometry. This is crucial for understanding the physical and chemical properties of the compound (Karabulut et al., 2014).
4. Radiopharmaceutical Applications
- This compound derivatives have been explored for their use in radiolabeling and imaging, particularly in the context of gamma-emission tomography. This application is significant in the field of medical diagnostics and imaging (Mertens et al., 1994).
5. Antimicrobial Research
- Studies have shown its effectiveness as an antimicrobial agent. For instance, 3-Methoxybenzamide, a derivative, inhibits cell division in bacteria, indicating its potential as an antibacterial compound (Ohashi et al., 1999).
Mechanism of Action
Target of Action
This compound is likely a synthetic product designed for research purposes.
Mode of Action
Pharmacokinetics
The compound’s unique properties, such as the presence of a bulky tert-butyl group and an electron-withdrawing bromine atom, might influence its solubility and reactivity, which could in turn affect its bioavailability.
Result of Action
properties
IUPAC Name |
4-bromo-N-tert-butyl-3-methoxybenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2/c1-12(2,3)14-11(15)8-5-6-9(13)10(7-8)16-4/h5-7H,1-4H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMLUELOZWUFHGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=C(C=C1)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674713 | |
Record name | 4-Bromo-N-tert-butyl-3-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1072944-39-8 | |
Record name | 4-Bromo-N-tert-butyl-3-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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